Cas no 1520780-81-7 (N-(1,3-thiazol-5-yl)methylhydroxylamine)

• Product Name: N-(1,3-thiazol-5-yl)methylhydroxylamine
• CAS No: 1520780-81-7
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 6462872
• PubChem ID: 82687431
• Update Time: 2025-05-24

N-(1,3-thiazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-5-yl)methylhydroxylamine
• AKOS021005103
• EN300-1851750
• 1520780-81-7
• n-[(1,3-thiazol-5-yl)methyl]hydroxylamine

• Inchi： 1S/C4H6N2OS/c7-6-2-4-1-5-3-8-4/h1,3,6-7H,2H2
• InChI Key： IPHFDGVEJKQTDI-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNO

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on N-(1,3-thiazol-5-yl)methylhydroxylamine

Recent Advances in the Study of N-(1,3-thiazol-5-yl)methylhydroxylamine (CAS: 1520780-81-7) in Chemical Biology and Pharmaceutical Research

N-(1,3-thiazol-5-yl)methylhydroxylamine (CAS: 1520780-81-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a versatile building block in medicinal chemistry, particularly in the synthesis of novel heterocyclic compounds with bioactive properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and potential applications in drug discovery.

A key area of investigation has been the compound's ability to serve as a precursor in the synthesis of thiazole-containing molecules, which are known for their diverse pharmacological activities. Recent publications have demonstrated efficient synthetic routes to N-(1,3-thiazol-5-yl)methylhydroxylamine derivatives, with improved yields and purity compared to previous methods. These advances have facilitated more extensive biological evaluation of these compounds, particularly in the context of antimicrobial and anticancer drug development.

Mechanistic studies have revealed that N-(1,3-thiazol-5-yl)methylhydroxylamine derivatives can interact with various biological targets, including enzymes involved in nucleic acid synthesis and protein modification. One notable finding is their potential as inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Structural-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity for specific HDAC isoforms.

In the realm of drug delivery, researchers have explored the use of N-(1,3-thiazol-5-yl)methylhydroxylamine as a prodrug moiety, taking advantage of its metabolic stability and controlled release properties. Recent in vivo studies have shown promising pharmacokinetic profiles for several derivatives, with improved bioavailability and tissue distribution compared to parent compounds. These findings suggest potential applications in targeted therapy approaches.

The compound has also found utility in chemical biology as a tool for protein modification and labeling. Its reactive hydroxylamine group enables selective conjugation with ketone- or aldehyde-containing biomolecules, facilitating applications in proteomics and biomarker discovery. Recent methodological advances have expanded the scope of these applications to include live-cell imaging and activity-based protein profiling.

Looking forward, several research groups are investigating the potential of N-(1,3-thiazol-5-yl)methylhydroxylamine derivatives in addressing emerging therapeutic challenges, including antimicrobial resistance and neurodegenerative diseases. Preliminary results from these studies indicate that structural modifications of the core scaffold can yield compounds with improved blood-brain barrier penetration or activity against multidrug-resistant pathogens.

In conclusion, N-(1,3-thiazol-5-yl)methylhydroxylamine (CAS: 1520780-81-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. The recent advances summarized in this brief highlight its potential across multiple applications, from drug discovery to chemical biology tools. Continued research in this area is expected to yield novel therapeutic candidates and methodological innovations in the coming years.